![molecular formula C35H58O8 B1248528 (2S,3R,4S,5S)-2-[[(3R,4S,4aR,6aS,6bR,9S,10S,12aR,14bS)-3,10-dihydroxy-9-(hydroxymethyl)-2,2,4a,6a,6b,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicen-4-yl]oxy]oxane-3,4,5-triol](/img/structure/B1248528.png)
(2S,3R,4S,5S)-2-[[(3R,4S,4aR,6aS,6bR,9S,10S,12aR,14bS)-3,10-dihydroxy-9-(hydroxymethyl)-2,2,4a,6a,6b,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicen-4-yl]oxy]oxane-3,4,5-triol
Description
(2S,3R,4S,5S)-2-[[(3R,4S,4aR,6aS,6bR,9S,10S,12aR,14bS)-3,10-dihydroxy-9-(hydroxymethyl)-2,2,4a,6a,6b,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicen-4-yl]oxy]oxane-3,4,5-triol is a natural product found in Streptomyces diastatochromogenes with data available.
Scientific Research Applications
Anti-inflammatory Effects
Esculentoside B, a natural compound structurally related to the given chemical, has been found to inhibit the inflammatory response. This compound, isolated from the roots of Phytolacca acinosa Roxb, is effective in inactivating NF‐κB and p-JNK pathways, suggesting its potential as an anti-inflammatory agent for treating inflammation-related diseases (Abekura et al., 2019).
Chemical Synthesis and Modification
Several studies focus on the synthesis and modification of structurally similar compounds. For instance, Liu et al. (2008) developed a convenient approach for synthesizing a compound closely related to the given chemical, indicating the interest in modifying such structures for potential applications (Liu et al., 2008).
Solubility Studies
Research on the solubility of various compounds structurally similar to the given chemical in different solvents has been conducted. These studies are crucial in understanding the chemical properties and potential applications of these compounds (Gong et al., 2012).
properties
Product Name |
(2S,3R,4S,5S)-2-[[(3R,4S,4aR,6aS,6bR,9S,10S,12aR,14bS)-3,10-dihydroxy-9-(hydroxymethyl)-2,2,4a,6a,6b,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicen-4-yl]oxy]oxane-3,4,5-triol |
|---|---|
Molecular Formula |
C35H58O8 |
Molecular Weight |
606.8 g/mol |
IUPAC Name |
(2S,3R,4S,5S)-2-[[(3R,4S,4aR,6aS,6bR,9S,10S,12aR,14bS)-3,10-dihydroxy-9-(hydroxymethyl)-2,2,4a,6a,6b,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicen-4-yl]oxy]oxane-3,4,5-triol |
InChI |
InChI=1S/C35H58O8/c1-30(2)16-20-19-8-9-23-32(4)12-11-24(38)33(5,18-36)22(32)10-13-35(23,7)34(19,6)15-14-31(20,3)28(27(30)41)43-29-26(40)25(39)21(37)17-42-29/h8,20-29,36-41H,9-18H2,1-7H3/t20-,21-,22?,23?,24-,25-,26+,27-,28+,29-,31+,32-,33+,34+,35+/m0/s1 |
InChI Key |
HRCPDUWVAPWYLU-IOMUPYOPSA-N |
Isomeric SMILES |
C[C@@]12CC[C@@]3(C(=CCC4[C@]3(CCC5[C@@]4(CC[C@@H]([C@]5(C)CO)O)C)C)[C@@H]1CC([C@H]([C@H]2O[C@H]6[C@@H]([C@H]([C@H](CO6)O)O)O)O)(C)C)C |
Canonical SMILES |
CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1O)OC6C(C(C(CO6)O)O)O)C)C)C)(C)CO)O)C)C |
synonyms |
MK 800-62F1 MK-800-62F1 MK800-62F1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,2R,5R,6S,7S,8R,9R,11R,13R,14R,15S)-8-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-6-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-15-(2-imidazo[4,5-b]pyridin-3-ylethylsulfanyl)-9-methoxy-1,5,7,9,11,13-hexamethyl-3,17-dioxabicyclo[12.3.0]heptadecane-4,12,16-trione](/img/structure/B1248463.png)
